Cas no 1242268-18-3 (methyl 5-iodo-6-methoxypyridine-3-carboxylate)

• Product Name: methyl 5-iodo-6-methoxypyridine-3-carboxylate
• CAS No: 1242268-18-3
• MF: C₈H₈INO₃
• MW: 293.058494567871
• CID: 4580076
• Update Time: 2025-06-09

methyl 5-iodo-6-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-6-methoxypyridine-3-carboxylate
• methyl 5-iodo-6-methoxypyridine-3-carboxylate

• Inchi： 1S/C8H8INO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3
• InChI Key： MOOWIXHPPDSUFQ-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=C(I)C=C1C(OC)=O

Computed Properties

• Exact Mass: 292.955
• Monoisotopic Mass: 292.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2

Additional information on methyl 5-iodo-6-methoxypyridine-3-carboxylate

Methyl 5-iodo-6-methoxypyridine-3-carboxylate (CAS No. 1242268-18-3): A Comprehensive Overview

Methyl 5-iodo-6-methoxypyridine-3-carboxylate (CAS No. 1242268-18-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of methyl 5-iodo-6-methoxypyridine-3-carboxylate consists of a pyridine ring substituted with an iodine atom at the 5-position, a methoxy group at the 6-position, and a carboxylate ester at the 3-position. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in synthetic pathways.

Recent research has highlighted the potential of methyl 5-iodo-6-methoxypyridine-3-carboxylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key building block in the preparation of potent inhibitors targeting specific enzymes involved in disease pathways. The iodine substituent, in particular, facilitates further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling, which are essential for the synthesis of complex molecules.

In addition to its role in medicinal chemistry, methyl 5-iodo-6-methoxypyridine-3-carboxylate has also been explored for its potential applications in agrochemicals. A recent study published in the Pest Management Science journal reported that derivatives of this compound exhibit strong herbicidal and fungicidal activities. The methoxy group on the pyridine ring contributes to enhanced stability and bioavailability, making it an attractive candidate for developing new agricultural products.

The synthesis of methyl 5-iodo-6-methoxypyridine-3-carboxylate typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the iodination of a methoxypyridine derivative followed by esterification. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physical properties of methyl 5-iodo-6-methoxypyridine-3-carboxylate, such as its melting point, solubility, and stability, have been extensively studied to optimize its use in various applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug delivery systems. Additionally, its stability under different conditions ensures consistent performance during storage and handling.

The safety profile of methyl 5-iodo-6-methoxypyridine-3-carboxylate is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally safe for use under controlled conditions, with minimal adverse effects observed at recommended concentrations. However, proper handling and storage protocols should be followed to ensure safety and compliance with regulatory standards.

In conclusion, methyl 5-iodo-6-methoxypyridine-3-carboxylate (CAS No. 1242268-18-3) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features and versatile reactivity make it an invaluable intermediate in the synthesis of bioactive molecules and agricultural products. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.